2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline

• Molecular Formula: C19H17NO2
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 2-[(E)-2-(2,5-dimethoxyphenyl)ethenyl]quinoline
• InChI: InChI=1S/C19H17NO2/c1-21-17-11-12-19(22-2)15(13-17)8-10-16-9-7-14-5-3-4-6-18(14)20-16/h3-13H,1-2H3/b10-8+
• InChI Key: FNNVRMHMGYUWAR-CSKARUKUSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C/C2=NC3=CC=CC=C3C=C2
• SMILES: COC1=CC(=C(C=C1)OC)C=CC2=NC3=CC=CC=C3C=C2

Description

2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline, also known as DMQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMQ is a member of the quinoline family, which is a class of organic compounds that is widely used in medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are essential for cancer cell survival and proliferation. 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline has been shown to induce cell cycle arrest and apoptosis in cancer cells by activating the p53 pathway and inhibiting the Akt/mTOR pathway. 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline has also been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and repair.
Biochemical and Physiological Effects
2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline has been shown to exhibit various biochemical and physiological effects, including the induction of oxidative stress, the inhibition of angiogenesis, and the modulation of immune responses. 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline can induce oxidative stress by generating reactive oxygen species (ROS) in cancer cells, which can lead to DNA damage and apoptosis. 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline can also inhibit angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF), which is a key regulator of blood vessel formation.

Advantages and Limitations for Lab Experiments

2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline has several advantages for lab experiments, including its high potency and selectivity against cancer cells, its ability to induce cell cycle arrest and apoptosis, and its potential use as a building block for the synthesis of novel organic materials. However, 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline also has some limitations, such as its poor solubility in water and its potential toxicity to normal cells.

Future Directions

There are several future directions for 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline research, including the development of more efficient synthesis methods, the optimization of 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline-based materials for various applications, and the investigation of 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline's potential as a therapeutic agent for other diseases, such as inflammatory diseases and neurodegenerative diseases. Additionally, the combination of 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline with other anticancer agents or immunomodulators may enhance its therapeutic efficacy and reduce its potential toxicity.

Synthesis Methods

The synthesis of 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline involves the reaction of 2,5-dimethoxybenzaldehyde and 2-aminoquinoline in the presence of a catalyst. The reaction proceeds through a condensation reaction, followed by cyclization, and finally, the formation of 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline. The yield of 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline has been shown to exhibit potent anticancer activity against a wide range of cancer cells, including breast, lung, and colon cancer cells. 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline has also been investigated for its potential use as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines.
In materials science, 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline has been used as a building block for the synthesis of novel organic materials, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). 2-[2-(2,5-Dimethoxyphenyl)vinyl]quinoline-based materials have shown promising properties, such as high luminescence efficiency and excellent charge transport.